Cas no 2742661-30-7 (Spiro[3.5]nonane-6-carbaldehyde)

• Product Name: Spiro[3.5]nonane-6-carbaldehyde
• CAS No: 2742661-30-7
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 5465198
• Update Time: 2025-06-22

Spiro[3.5]nonane-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• spiro[3.5]nonane-6-carbaldehyde
• Z3481573502
• Spiro[3.5]nonane-6-carbaldehyde

• Inchi： 1S/C10H16O/c11-8-9-3-1-4-10(7-9)5-2-6-10/h8-9H,1-7H2
• InChI Key： SQDOOEMEINGXSG-UHFFFAOYSA-N
• SMILES： O=CC1CCCC2(C1)CCC2

Computed Properties

• Exact Mass: 152.120115130 g/mol
• Monoisotopic Mass: 152.120115130 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 152.23
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1

Additional information on Spiro[3.5]nonane-6-carbaldehyde

Spiro[3.5]nonane-6-carbaldehyde: A Comprehensive Overview

Spiro[3.5]nonane-6-carbaldehyde, also known by its CAS number 2742661-30-7, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its spirocyclic structure, exhibits fascinating properties that make it a subject of interest for both academic research and industrial applications.

The molecular structure of Spiro[3.5]nonane-6-carbaldehyde consists of a spirocyclic framework, where two rings are joined at a single atom, creating a unique three-dimensional arrangement. This structural feature not only imparts stability to the molecule but also contributes to its distinctive chemical reactivity. The compound's aldehyde functional group further enhances its versatility, enabling it to participate in a wide range of chemical reactions.

Recent studies have highlighted the potential of Spiro[3.5]nonane-6-carbaldehyde in the development of advanced materials, particularly in the realm of drug delivery systems and nanotechnology. Researchers have explored its ability to form self-assembled structures, which can be utilized to create biocompatible materials for medical applications.

In terms of synthesis, the preparation of Spiro[3.5]nonane-6-carbaldehyde involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency and selectivity of the synthesis pathway, making it more feasible for large-scale production.

The compound's physical properties, such as its melting point and solubility, have been extensively studied to understand its behavior under various conditions. These studies have revealed that Spiro[3.5]nonane-6-carbaldehyde exhibits excellent thermal stability, making it suitable for applications in high-temperature environments.

Moreover, the compound's electronic properties have been investigated using computational chemistry methods, providing insights into its potential as a semiconductor material. These findings have opened new avenues for its application in electronic devices and optoelectronic systems.

In conclusion, Spiro[3.5]nonane-6-carbaldehyde stands out as a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers and industry professionals alike.